Cas no 2034436-78-5 (N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-fluorophenoxy)acetamide)

• Product Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-fluorophenoxy)acetamide
• CAS No: 2034436-78-5
• MF: C₁₆H₁₆FNO₃S
• MW: 321.366546630859
• CID: 5552991
• PubChem ID: 91817341
• Update Time: 2025-06-08

N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• F6518-2153
• N-(2-(5-acetylthiophen-2-yl)ethyl)-2-(2-fluorophenoxy)acetamide
• 2034436-78-5
• N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-fluorophenoxy)acetamide
• AKOS025324662

• Inchi： 1S/C16H16FNO3S/c1-11(19)15-7-6-12(22-15)8-9-18-16(20)10-21-14-5-3-2-4-13(14)17/h2-7H,8-10H2,1H3,(H,18,20)
• InChI Key： HCLCYDJTOGDLAZ-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1CCNC(COC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 321.08349271g/mol
• Monoisotopic Mass: 321.08349271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.6Ų

Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-fluorophenoxy)acetamide

N-[2-(5-Acetylthiophen-2-yl)ethyl]-2-(2-Fluorophenoxy)acetamide: A Comprehensive Overview

N-[2-(5-Acetylthiophen-2-yl)ethyl]-2-(2-fluorophenoxy)acetamide (CAS No. 2034436-78-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the thiophene and acetamide family, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-fluorophenoxy)acetamide is characterized by a thiophene ring substituted with an acetyl group and an ethyl chain, which is further attached to an acetamide moiety. The presence of a fluorine atom in the phenoxy group adds to the compound's complexity and contributes to its unique chemical and biological properties. This structure suggests that the compound may exhibit enhanced solubility, stability, and bioavailability compared to similar molecules without the fluorine substitution.

Recent research studies have explored the potential of N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-fluorophenoxy)acetamide in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-fluorophenoxy)acetamide may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of this compound is in the field of neuroprotection. Preclinical studies have demonstrated that N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-fluorophenoxy)acetamide can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

In addition to its anti-inflammatory and neuroprotective properties, N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-fluorophenoxy)acetamide has also been investigated for its antimicrobial activity. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death.

The pharmacokinetic properties of N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-fluorophenoxy)acetamide have also been studied in detail. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use as a therapeutic agent. The compound is rapidly absorbed following oral administration and has a moderate half-life, allowing for once-daily dosing in clinical settings.

Despite its promising therapeutic potential, further research is needed to fully understand the safety profile of N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-fluorophenoxy)acetamide. Toxicological studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, more extensive clinical trials are required to confirm these findings and to evaluate the long-term safety and efficacy of the compound in human subjects.

In conclusion, N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-fluorophenoxy)acetamide (CAS No. 2034436-78-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory, neuroprotective, and antimicrobial properties, makes it an attractive candidate for further development in medicinal chemistry. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic uses of this compound will emerge, paving the way for innovative treatments in various medical fields.